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Compound of Interest

Compound Name: Bim BH3, Peptide IV

Cat. No.: B15581488 Get Quote

Introduction

The Bim BH3 peptide is a synthetic polypeptide corresponding to the BH3 domain of the pro-

apoptotic Bcl-2 family protein, Bim (BCL2L11).[1][2] In healthy cells, the Bcl-2 family of proteins

maintains a balance between pro-survival and pro-apoptotic signals, preventing unwanted cell

death.[3][4] The BH3-only proteins, including Bim, act as sentinels for cellular stress and can

trigger apoptosis.[5] The Bim BH3 peptide is a powerful tool for researchers studying apoptosis,

allowing for the direct activation of the intrinsic apoptotic pathway in a controlled, in vitro

setting.

It is important to clarify that the term "IV" (intravenous) typically refers to an in vivo method of

administration. In the context of cell culture, which is an in vitro system, the peptide is applied

directly to the cells in their culture medium.

Mechanism of Action

The Bim BH3 peptide induces apoptosis by mimicking the function of the full-length Bim

protein. Its primary mechanism involves interacting with and neutralizing the anti-apoptotic Bcl-

2 family members (e.g., Bcl-2, Bcl-xL, Mcl-1).[3][4][6] This releases the pro-apoptotic effector

proteins, Bax and Bak.[3] Furthermore, the Bim BH3 peptide can also directly bind to and

activate Bax and Bak, leading to their oligomerization at the mitochondrial outer membrane.[3]

[7][8][9] This process results in Mitochondrial Outer Membrane Permeabilization (MOMP), the

release of cytochrome c into the cytosol, and subsequent activation of the caspase cascade,

culminating in apoptotic cell death.[8]
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Applications in Research

Induction of Apoptosis: The primary application is the controlled induction of apoptosis in

cultured cells. This is particularly useful for studying the apoptotic machinery and for

screening potential anti-cancer therapeutics.[5][6]

BH3 Profiling: This is a functional assay that uses a panel of BH3 peptides, including Bim

BH3, to determine a cell's "apoptotic priming" or proximity to the threshold of apoptosis.[7][8]

[10] By treating permeabilized cells with varying concentrations of the peptide, researchers

can assess the dependence of cells on specific anti-apoptotic proteins for survival.[7][8]

Drug Discovery: The Bim BH3 peptide can be used as a positive control in screens for novel

BH3 mimetic drugs that aim to reactivate apoptosis in cancer cells.[4]

Signaling Pathway and Experimental Workflow
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Caption: Signaling pathway of Bim BH3 peptide-induced apoptosis.
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Examples of Downstream Assays

1. Cell Seeding & Culture

2. Peptide Reconstitution & Dilution

3. Cell Treatment with Bim BH3 Peptide

4. Incubation (Time-course)

5. Downstream Analysis

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Apoptosis Assay
(e.g., Caspase-3/7 Glo, Annexin V)

BH3 Profiling
(Cytochrome c release)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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